Cas no 2954-13-4 (4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2))

4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2) structure
2954-13-4 structure
Product Name:4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2)
CAS No:2954-13-4
MF:C8H15ClN4O
MW:218.683900117874
CID:279724
PubChem ID:135534514
Update Time:2025-04-19

4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(3-aminopropyl)-6-methyl-1H-pyrimidin-4-one,hydrochloride
    • 4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2)
    • 4(1H)-Pyrimidinone, dihydrochloride
    • NSC94115
    • 2954-13-4
    • NSC-94115
    • 2-Amino-5-(3-aminopropyl)-6-methylpyrimidin-4(1H)-one--hydrogen chloride (1/1)
    • DTXSID10715097
    • Inchi: 1S/C8H14N4O.ClH/c1-5-6(3-2-4-9)7(13)12-8(10)11-5;/h2-4,9H2,1H3,(H3,10,11,12,13);1H
    • InChI Key: GWIBUWZWRVMAQV-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(=C(C)N=C(N)N1)CCCN

Computed Properties

  • Exact Mass: 182.11692
  • Monoisotopic Mass: 218.0934388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.5Ų

Experimental Properties

  • PSA: 93.5
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